Cas no 2732-18-5 (5,7-Dihydroxycoumarin)

5,7-dihydroxycoumarin is a coumarin isolated from the inflorescence of Macaranga triloba, which has antibacterial activity

5,7-Dihydroxycoumarin structure

Product Name:5,7-Dihydroxycoumarin

CAS No:2732-18-5

Molecular Formula:C₉H₆O₄

Molecular Weight:178.1415

MDL:MFCD00488354

CID:43362

PubChem ID:5324654

5,7-Dihydroxycoumarin Properties

Names and Identifiers

- 5,7-Dihydroxy-2H-chromen-2-one
- 5,7-Dihydroxy-2H-1-benzopyran-2-one
- 5,7-dihydroxychromen-2-one
- 5,7-DIHYDROXYCOUMARIN
- 5,7-dihydroxy-chromen-2-one
- 5,7-Dihydroxy-cumarin
- 5,7-dihydroxyocoumarin
- Coumarin derivative,1a
- 2H-1-Benzopyran-2-one, 5,7-dihydroxy-
- NSC108415
- 5,7-dihydroxy-coumarin
- Coumarin derivative, 1a
- BDBM93216
- 5,7-bis(oxidanyl)chromen-2-one
- KIQQFVJHWNCGAU-UHFFFAOYSA-N
- 5,7-dihydroxy-1-benzopyran-2-one
- FCH831307
- SY033827
- 5,7-dihydroxychromen-2-one;5,7-Dihydroxy-2H-chromen-2-one
- NSC-108415
- CS-0103308
- CHEMBL156000
- 2732-18-5
- HY-W072009
- SCHEMBL1860857
- 5 pound not7-Dihydroxy-2H-chromen-2-one
- A819014
- PD158402
- DTXSID80181765
- MFCD00488354
- DS-1820
- EN300-7361732
- AKOS006228057
- NSC 108415
- FT-0659181
- InChI=1/C9H6O4/c10-5-3-7(11)6-1-2-9(12)13-8(6)4-5/h1-4,10-11
- AC-26503
- AM20040069
- +Expand
- MDL： MFCD00488354
- InChIKey： KIQQFVJHWNCGAU-UHFFFAOYSA-N
- Inchi： 1S/C9H6O4/c10-5-3-7(11)6-1-2-9(12)13-8(6)4-5/h1-4,10-11H
- SMILES： O1C(C([H])=C([H])C2=C(C([H])=C(C([H])=C12)O[H])O[H])=O

Computed Properties

Exact Mass: 178.02700
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 0
Monoisotopic Mass: 178.026609
Heavy Atom Count: 13
Complexity: 248
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.2
Tautomer Count: 15
Surface Charge: 0
Topological Polar Surface Area: 66.8

Experimental Properties

LogP: 1.20420
PSA: 70.67000
Refractive Index: 1.689
Boiling Point: 506.4℃ at 760 mmHg
Flash Point: 216.9 °C
Density: 1.563

5,7-Dihydroxycoumarin Security Information

5,7-Dihydroxycoumarin Customs Data

HS CODE：2932209090
Customs Data：

China Customs Code:
2932209090

Overview:

2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5,7-Dihydroxycoumarin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00C1KJ-100mg	5,7-DIHYDROXYCOUMARIN	2732-18-5	98%	100mg	$9.00	2024-05-07
A2B Chem LLC	AF61107-100mg	5,7-Dihydroxycoumarin	2732-18-5	98%	100mg	$9.00	2024-04-20
Aaron	AR00C1SV-100mg	5,7-DIHYDROXYCOUMARIN	2732-18-5	98%	100mg	$5.00
abcr	AB435936-250 mg	5,7-Dihydroxy-2H-chromen-2-one; .	2732-18-5		250mg	€92.30	2023-06-16
Alichem	A449041932-5g	5,7-Dihydroxy-2H-chromen-2-one	2732-18-5	98%	5g	$370.80	2023-09-02
Ambeed	A117068-100mg	5,7-Dihydroxy-2H-chromen-2-one	2732-18-5	98%	100mg	$11.0	2024-07-20
Apollo Scientific	OR925694-250mg	5,7-Dihydroxycoumarin	2732-18-5	98%	250mg	£47.00	2024-05-24
Chemenu	CM117185-1g	5,7-Dihydroxy-2H-chromen-2-one	2732-18-5	98%	1g	$122	2021-08-06
ChemScence	CS-0103308-1g	5,7-Dihydroxycoumarin	2732-18-5	97.69%	1g	$56.0	2022-04-27
eNovation Chemicals LLC	D913673-5g	5,7-Dihydroxy-2H-chromen-2-one	2732-18-5	95%	5g	$745	2022-10-11

5,7-Dihydroxycoumarin Suppliers

Wuhan ChemNorm Biotech Co.,Ltd.

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(CAS:2732-18-5)5,7-Dihydroxycoumarin

Order Number:TBW00663

Stock Status:in Stock

Quantity:5mg,10mg ,20mg ,50mg ,100mg,or customized

Purity:>98%

Pricing Information Last Updated:Tuesday, 21 January 2025 17:59

Price($):price inquiry

5,7-Dihydroxycoumarin Related Literature

1. Benzodipyrans. Part V. Synthesis of a linear dihydrobenzodipyrandione isolated from dill and of other similar benzodipyrandiones

Ashok S. Mujumdar,Ramesh N. Usgaonkar J. Chem. Soc. Perkin Trans. 1 1974 2236
2. Course of the condensation between 5,7-dihydroxycoumarin and citral: a reinvestigation of the constitution of bruceol and deoxybruceol from Eriostemon brucei

Michael J. Begley,Leslie Crombie,David A. Slack,Donald A. Whiting J. Chem. Soc. Chem. Commun. 1976 140
3. 438. Experiments on the synthesis of rotenone and its derivatives. Part XVI. The synthesis of abutic acid and its analogues

G. W. Holton,G. Parker,Alexander Robertson J. Chem. Soc. 1949 2049
4. Synthesis of the Mammea coumarins. Part 3. The insecticidal coumarins of the mammea E series, mammea D/BB, and a dihydrocoumarin of the mammea C series

Leslie Crombie,Raymond C. F. Jones,Christopher J. Palmer J. Chem. Soc. Perkin Trans. 1 1987 345
5. Green synthesis of coumarin derivatives using Br?nsted acidic pyridinium based ionic liquid [MBSPy][HSO4] to control an opportunistic human and a devastating plant pathogenic fungus Macrophomina phaseolina

Maliha Uroos,Arshad Javaid,Amina Bashir,Javaria Tariq,Iqra Haider Khan,Sadia Naz,Sameeta Fatima,Misbah Sultan RSC Adv. 2022 12 23963
6. 407. Hydroxy-carbonyl compounds. Part XII. 5 : 7-Dihydroxycoumarin.

Reginald G. Heyes,Alexander Robertson J. Chem. Soc. 1936 1831
7. β-Cyclodextrin included coumarin derivatives as selective fluorescent sensors for Cu2+ ions in HeLa cells

Raihana Imran Khan,Kasi Pitchumani RSC Adv. 2016 6 20269
8. Synthesis of the Mammea coumarins. Part 2. Experiments in the mammea E series and synthesis of mammea E/AC

Leslie Crombie,Raymond C. F. Jones,Christopher J. Palmer J. Chem. Soc. Perkin Trans. 1 1987 333
9. Rearrangement and orientation in citran synthesis. X-Ray crystal structures of (–)-bruceol and a (±)-deoxybruceol derivative

Michael J. Begley,Leslie Crombie,David A. Slack,Donald A. Whiting J. Chem. Soc. Perkin Trans. 1 1977 2402
10. Genus Spatholobus: a comprehensive review on ethnopharmacology, phytochemistry, pharmacology, and toxicology

Yunlu Liu,Qian Xiang,Qi Liang,Jianyou Shi,Jun He Food Funct. 2022 13 7448

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